Cas no 876536-28-6 ((2-fluorophenyl)carbamoylmethyl 5-methylthiophene-2-carboxylate)

• Product Name: (2-fluorophenyl)carbamoylmethyl 5-methylthiophene-2-carboxylate
• CAS No: 876536-28-6
• MF: C₁₄H₁₂FNO₃S
• MW: 293.31338596344
• CID: 5331535
• Update Time: 2025-10-31

(2-fluorophenyl)carbamoylmethyl 5-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-((2-fluorophenyl)amino)-2-oxoethyl 5-methylthiophene-2-carboxylate
• 2-[(2-fluorophenyl)amino]-2-oxoethyl 5-methylthiophene-2-carboxylate
• [2-(2-fluoroanilino)-2-oxoethyl] 5-methylthiophene-2-carboxylate
• STL195225
• (2-fluorophenyl)carbamoylmethyl 5-methylthiophene-2-carboxylate

• Inchi： 1S/C14H12FNO3S/c1-9-6-7-12(20-9)14(18)19-8-13(17)16-11-5-3-2-4-10(11)15/h2-7H,8H2,1H3,(H,16,17)
• InChI Key： NIIDLQZPISLYMV-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C(=O)OCC(NC1C=CC=CC=1F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 366
• XLogP3: 3.2
• Topological Polar Surface Area: 83.6

Additional information on (2-fluorophenyl)carbamoylmethyl 5-methylthiophene-2-carboxylate

Introduction to (2-fluorophenyl)carbamoylmethyl 5-methylthiophene-2-carboxylate (CAS No. 876536-28-6)

(2-fluorophenyl)carbamoylmethyl 5-methylthiophene-2-carboxylate, identified by its CAS number 876536-28-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly the combination of a 2-fluorophenyl group and a 5-methylthiophene-2-carboxylate moiety, contribute to its unique chemical properties and potential therapeutic applications.

The 2-fluorophenyl group is a key structural element that imparts electronic and steric properties to the molecule, influencing its interactions with biological targets. Fluorine atoms are known for their ability to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates, often enhancing metabolic stability and binding affinity. In contrast, the 5-methylthiophene-2-carboxylate component introduces a heterocyclic scaffold that is commonly found in bioactive molecules. Thiophene derivatives have been extensively studied for their role in various biological processes, including anti-inflammatory, antimicrobial, and anticancer activities.

Recent advancements in the field of medicinal chemistry have highlighted the importance of hybrid molecules that combine multiple pharmacophoric units. The combination of a 2-fluorophenyl group with a 5-methylthiophene-2-carboxylate moiety in (2-fluorophenyl)carbamoylmethyl 5-methylthiophene-2-carboxylate creates a versatile platform for drug discovery. This compound has been investigated for its potential as an intermediate in the synthesis of novel therapeutic agents. The carbamoylmethyl group further enhances the molecular diversity, allowing for modifications that can fine-tune its biological activity.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. For instance, studies have suggested that derivatives of this compound may interact with enzymes such as kinases and proteases, which are implicated in various diseases including cancer and inflammatory disorders. The fluorine atom in the 2-fluorophenyl group can enhance binding affinity by participating in halogen bonding interactions, a mechanism that has been successfully exploited in the design of many modern drugs.

In addition to its inhibitory potential, (2-fluorophenyl)carbamoylmethyl 5-methylthiophene-2-carboxylate has been explored for its ability to modulate signaling pathways relevant to neurological disorders. The heterocyclic structure of the 5-methylthiophene-2-carboxylate moiety suggests that it may interact with neurotransmitter receptors or ion channels, offering a potential therapeutic approach for conditions such as Alzheimer's disease or epilepsy. Preliminary studies have shown promising results in cell-based assays, indicating that this compound can influence neuronal activity and potentially alleviate symptoms associated with these disorders.

The synthesis of (2-fluorophenyl)carbamoylmethyl 5-methylthiophene-2-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the introduction of the fluorine atom into the phenyl ring, followed by functionalization at the thiophene core. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework efficiently. These synthetic strategies are critical for producing sufficient quantities of the compound for further biological evaluation.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the binding mode of this compound with potential target proteins. These studies have provided insights into how the structural features of (2-fluorophenyl)carbamoylmethyl 5-methylthiophene-2-carboxylate contribute to its biological activity. By predicting binding affinities and identifying key interaction points, researchers can design more effective derivatives with improved pharmacological properties.

The growing interest in this compound underscores its significance as a building block for novel therapeutics. As research progresses, it is anticipated that (2-fluorophenyl)carbamoylmethyl 5-methylthiophene-2-carboxylate will continue to be explored in various contexts, from academic research to industrial drug development. Its unique structural features and demonstrated biological potential make it a valuable asset in the quest for new treatments for human diseases.